Pyridine, 2,6-bis[(4R,5R)-4,5-dihydro-4,5-diphenyl-2-oxazolyl]-
Overview
Description
This compound is a type of pyridine derivative, specifically a 2,6-bis[(4R,5R)-4,5-dihydro-4,5-diphenyl-2-oxazolyl]pyridine . It is a chiral ligand that has been used in various chemical reactions .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring with two oxazoline rings attached at the 2 and 6 positions . Each oxazoline ring is substituted with two phenyl groups . The compound has a molecular weight of 397.47 .Chemical Reactions Analysis
This compound may be used as a chiral ligand in the copper-catalyzed enantioselective arylation of N-arylated tetrahydroisoquinolines (THIQs) with arylboronic acids in the presence of a photoredox catalyst .Physical And Chemical Properties Analysis
The compound has a molecular weight of 397.47 . It has a melting point of 135-139 °C . The optical activity is [α]22/D +32°, c = 1 in chloroform .Scientific Research Applications
Organic Light-Emitting Materials
The compound shows promise as an organic light-emitting material due to its suitable absorption and emission peaks, suggesting potential use in organic light-emitting diodes (OLEDs) (Sha Hong-bin, 2010).
Enantioselective Catalysis
A derivative of this compound has been used in lanthanide-based catalysts for enantioselective reactions, demonstrating high efficiency and flexibility, which is significant for asymmetric synthesis (Desimoni et al., 2005).
Lanthanide Luminescence Sensitizers
In studies involving EuIII and TbIII complexes, these compounds have acted as effective sensitizers for lanthanide luminescence, indicating their potential in photophysical applications (Pereira et al., 2012).
C-N Coupling Reactions
The compound has been used as a ligand in palladium-catalyzed C-N coupling reactions, showing good to excellent yield, demonstrating its utility in organic synthesis (Nadri et al., 2014).
Antibacterial Activity
Derivatives of this compound have shown promising antibacterial activity against Escherichia coli and Pseudomonas aeruginosa, indicating potential medicinal chemistry applications (Xiao et al., 2014).
Chemosensor for Fluoride Ions
It has been employed as a chemosensor for fluoride ions, highlighting its potential application in analytical chemistry for ion detection (Chetia & Iyer, 2008).
Ethylene Polymerization
The compound has been utilized in catalysts for ethylene polymerization, demonstrating high activity and producing high molecular weight polymers, indicating its applicability in polymer science (Abbo & Titinchi, 2013).
properties
IUPAC Name |
(4R,5R)-2-[6-[(4R,5R)-4,5-diphenyl-4,5-dihydro-1,3-oxazol-2-yl]pyridin-2-yl]-4,5-diphenyl-4,5-dihydro-1,3-oxazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C35H27N3O2/c1-5-14-24(15-6-1)30-32(26-18-9-3-10-19-26)39-34(37-30)28-22-13-23-29(36-28)35-38-31(25-16-7-2-8-17-25)33(40-35)27-20-11-4-12-21-27/h1-23,30-33H/t30-,31-,32-,33-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMYDLHVQRYQCDL-XEXPGFJZSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2C(OC(=N2)C3=NC(=CC=C3)C4=NC(C(O4)C5=CC=CC=C5)C6=CC=CC=C6)C7=CC=CC=C7 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)[C@@H]2[C@H](OC(=N2)C3=NC(=CC=C3)C4=N[C@@H]([C@H](O4)C5=CC=CC=C5)C6=CC=CC=C6)C7=CC=CC=C7 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C35H27N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40459311 | |
Record name | Pyridine, 2,6-bis[(4R,5R)-4,5-dihydro-4,5-diphenyl-2-oxazolyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40459311 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
521.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
372200-56-1 | |
Record name | Pyridine, 2,6-bis[(4R,5R)-4,5-dihydro-4,5-diphenyl-2-oxazolyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40459311 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.